Cas no 1804512-81-9 (Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-acetate)

• Product Name: Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-acetate
• CAS No: 1804512-81-9
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4800758
• Update Time: 2025-05-20

Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-acetate

• Inchi： 1S/C9H10F2N2O3/c1-16-6(15)3-4-2-5(14)7(8(10)11)13-9(4)12/h2,8,14H,3H2,1H3,(H2,12,13)
• InChI Key： KJNIOZIREOZGSO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(N)=N1)CC(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.6
• Topological Polar Surface Area: 85.4

Additional information on Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-acetate

Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-acetate: A Comprehensive Overview

Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-acetate, with the CAS number 1804512-81-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery and material science. The structure of this compound is characterized by a pyridine ring substituted with an amino group at position 2, a difluoromethyl group at position 6, a hydroxyl group at position 5, and an acetate ester group at position 3. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-acetate involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and esterifications. Recent advancements in asymmetric synthesis and catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the difluoromethyl group, which is a challenging step due to the sensitivity of fluorinated intermediates.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The presence of multiple functional groups makes it a versatile scaffold for drug design. For example, the amino group can act as a hydrogen bond donor, enhancing bioavailability, while the hydroxyl group can serve as a site for further functionalization. The difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

Recent studies have highlighted the role of Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-acetate in inhibiting key enzymes involved in metabolic disorders. For instance, researchers have demonstrated its potential as an inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme associated with type 2 diabetes. The compound's ability to bind to DPP-4 with high affinity suggests its potential as a lead compound for developing novel antidiabetic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in chemical catalysis. The pyridine ring serves as a coordinating platform for metal ions, enabling the formation of organometallic complexes with unique catalytic properties. Recent research has focused on its use in asymmetric hydrogenation reactions, where it has shown promise as a ligand for palladium catalysts.

The structural versatility of Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-acetate also makes it a valuable tool in materials science. Its ability to form self-assembled monolayers on various surfaces has been explored for applications in nanotechnology and sensor development. The hydroxyl and amino groups can participate in hydrogen bonding, while the fluorinated methyl group imparts hydrophobicity, creating surfaces with tailored properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed computational methods to predict its biodegradation potential under different environmental conditions. These findings suggest that while the compound is relatively stable under standard conditions, specific microbial communities may facilitate its breakdown into less harmful byproducts.

In conclusion, Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-acetate (CAS No. 1804512-81-9) is a multifaceted compound with applications spanning medicinal chemistry, catalysis, and materials science. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.